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Compound of Interest

Compound Name: Einecs 234-994-4

Cat. No.: B15178301 Get Quote

This guide provides a comparative overview of the properties of yttrium cobalt (Y-Co) alloys,

with a focus on replicating published experimental findings. It is intended for researchers,

scientists, and professionals in drug development and materials science who are interested in

the magnetic and structural characteristics of these materials. The information is presented to

facilitate the reproduction of experimental results and to offer a baseline for new investigations.

Quantitative Data Summary
The following tables summarize key magnetic and structural properties of various yttrium cobalt

alloys as reported in the scientific literature. These values serve as a benchmark for

comparative analysis.

Table 1: Magnetic Properties of Yttrium Cobalt Alloys
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Compound
Saturation
Magnetization
(M_s)

Coercivity
(H_c)

Curie
Temperature
(T_C)

Magnetic
Anisotropy
Energy (MAE)

YCo₅
7.7 µB/f.u. at 4.2

K[1]
High[2] 3.8 meV/f.u.[3][4]

7.42 µB/f.u. at

ambient

conditions[1]

Co₆₀Fe₂₀Y₂₀

(thin film, 50 nm,

annealed at

300°C)

883 emu/cm³[5]

[6]

Higher than room

temperature[5][6]

Low magnetic

crystal

anisotropy[5][6]

CoYₓFe₁₋ₓO₄

(x=0.06)
42.70 emu/g[7]

CoYₓFe₁₋ₓO₄

(x=0.08)
34.46 emu/g[7]

CoYₓFe₁₋ₓO₄

(x=0.10)
28.08 emu/g[7]

YCo₁₂
1280 K

(calculated)[8]

Y₂Co₁₇
1174 K

(experimental)[8]

YCo₁₆
1.474 T

(calculated)[8]

1378 K

(calculated)[8]

YCo₂₀
1.539 T

(calculated)[8]

1378 K

(calculated)[8]

Table 2: Structural Properties of Yttrium Cobalt Alloys
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Compound Crystal Structure Space Group Lattice Parameters

YCo₅ Hexagonal[9] P6/mmm[9]
a = 4.95 Å, c = 3.97 Å

(approx.)

CoYₓFe₁₋ₓO₄

(x=0.06)

Face-centered cubic

(fcc)[7]
Fd-3m[7]

Crystal size: 19.73

nm[7]

CoYₓFe₁₋ₓO₄

(x=0.08)

Face-centered cubic

(fcc)[7]
Fd-3m[7]

Crystal size: 18.08

nm[7]

CoYₓFe₁₋ₓO₄

(x=0.10)

Face-centered cubic

(fcc)[7]
Fd-3m[7]

Crystal size: 13.23

nm[7]

Experimental Protocols
Detailed methodologies are crucial for the replication of scientific findings. Below are

generalized protocols for the key experiments commonly performed to characterize yttrium

cobalt alloys, based on information from published studies.

1. Sample Preparation: Sol-Gel Auto-Combustion Method (for CoYₓFe₁₋ₓO₄ Nanoparticles)

This method is used for synthesizing nanoparticle samples of yttrium-doped cobalt ferrite.

Precursors: Yttrium, cobalt, and iron nitrates are used as starting materials.

Process:

The metal nitrates are dissolved in deionized water.

Citric acid is added as a chelating agent.

The pH of the solution is adjusted, typically with ammonia.

The solution is heated to form a gel.

The gel is then heated to a higher temperature to initiate auto-combustion, resulting in a

fine powder.
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The resulting powder is annealed at a specific temperature (e.g., 500 °C for 4 hours) to

obtain the desired crystalline phase.[7]

2. Structural Characterization: X-Ray Diffraction (XRD)

XRD is employed to determine the crystal structure, phase purity, and crystallite size of the

prepared samples.

Instrument: A standard X-ray diffractometer with a Cu Kα radiation source is typically used.

Procedure:

The powdered sample is mounted on a sample holder.

The XRD pattern is recorded over a specific 2θ range (e.g., 20° to 80°).

The obtained diffraction peaks are compared with standard diffraction patterns to identify

the crystal structure and phases present.

The Scherrer equation can be used to estimate the average crystallite size from the

broadening of the diffraction peaks.[7]

3. Magnetic Characterization: Vibrating Sample Magnetometry (VSM)

VSM is used to measure the magnetic properties of the material, such as saturation

magnetization and coercivity.

Instrument: A vibrating sample magnetometer.

Procedure:

A small amount of the sample is placed in a sample holder.

The sample is subjected to a varying external magnetic field.

The magnetic moment of the sample is measured as a function of the applied field,

generating a hysteresis loop.
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From the hysteresis loop, key parameters like saturation magnetization (the maximum

magnetic moment achieved) and coercivity (the magnetic field required to demagnetize

the material) can be determined. Measurements are often performed at room temperature.

4. High-Pressure Studies: Neutron Diffraction

To investigate the effect of pressure on the crystal structure and magnetic properties, high-

pressure neutron diffraction is utilized.

Instrument: A neutron diffractometer equipped with a high-pressure cell.

Procedure:

The sample is loaded into a high-pressure cell.

Neutron diffraction patterns are collected at various applied pressures (e.g., up to 7.2

GPa).[1][2]

Analysis of the diffraction patterns at different pressures reveals changes in lattice

parameters and atomic positions.

Magnetic moments can also be determined from the intensities of the magnetic diffraction

peaks.[1]

Experimental Workflow and Signaling Pathway
Diagrams
The following diagrams illustrate a typical experimental workflow for characterizing yttrium

cobalt alloys.
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Fig. 1: Experimental workflow for yttrium cobalt alloy characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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